Cas no 1805505-15-0 (Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate)

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical synthesis. Its key structural features—a chloromethyl group, difluoromethyl substituent, and hydroxyl functionality—enhance reactivity, enabling selective modifications for targeted applications. The presence of both electron-withdrawing (difluoromethyl) and electron-donating (hydroxyl) groups contributes to its balanced electronic properties, facilitating diverse chemical transformations. The ester moiety further improves solubility and processing suitability. This compound is particularly valuable as an intermediate in the development of bioactive molecules, offering synthetic flexibility for constructing complex heterocyclic frameworks. Its stability under standard handling conditions ensures reliable performance in research and industrial settings.

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate structure

1805505-15-0 structure

Product Name:Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate

CAS No:1805505-15-0

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4890348

Update Time:2025-06-14

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate
- Inchi： 1S/C10H10ClF2NO3/c1-17-7(15)2-5-4-14-8(10(12)13)9(16)6(5)3-11/h4,10,16H,2-3H2,1H3
- InChI Key： SRXFLQDOXDOSDN-UHFFFAOYSA-N
- SMILES： ClCC1=C(C(C(F)F)=NC=C1CC(=O)OC)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 1.3
Topological Polar Surface Area: 59.4

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026308-250mg	Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate	1805505-15-0	95%	250mg	$931.00	2022-04-01
Alichem	A029026308-500mg	Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate	1805505-15-0	95%	500mg	$1,668.15	2022-04-01
Alichem	A029026308-1g	Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate	1805505-15-0	95%	1g	$2,895.00	2022-04-01

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate

Recent Advances in the Study of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS: 1805505-15-0)

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS: 1805505-15-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the design of enzyme inhibitors and its potential applications in treating inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound has garnered attention due to its unique structural features, including the difluoromethyl and chloromethyl groups, which contribute to its reactivity and biological activity. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications.

In another study, Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate was evaluated for its role in modulating inflammatory pathways. The results indicated that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic properties of this compound revealed favorable absorption and distribution profiles, making it a promising candidate for oral drug formulations. Researchers also explored its potential in combination therapies, where it synergized with other therapeutic agents to enhance overall treatment outcomes. These studies underscore the versatility and therapeutic potential of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-hydroxypyridine-5-acetate in modern drug discovery.

Despite these advancements, challenges remain in optimizing the synthetic routes and reducing production costs. Future research directions may include the development of greener synthetic methodologies and the exploration of novel derivatives with enhanced biological activity. Overall, the ongoing studies on this compound continue to provide valuable insights into its applications in medicinal chemistry and drug development.